Cas no 476-67-5 (3,4,8,9,10-pentahydroxy-6-oxo-6H-benzo[c]chromene-1-carboxylic acid)
476-67-5 structure
Product Name:3,4,8,9,10-pentahydroxy-6-oxo-6H-benzo[c]chromene-1-carboxylic acid
CAS No:476-67-5
MF:C14H8O9
MW:320.207924842834
CID:1518254
PubChem ID:5319108
Update Time:2025-04-21
3,4,8,9,10-pentahydroxy-6-oxo-6H-benzo[c]chromene-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3,4,8,9,10-pentahydroxy-6-oxo-6H-benzo[c]chromene-1-carboxylic acid
- 3,4,8,9,10-pentahydroxy-6-oxobenzo[c]chromene-1-carboxylic acid
- 476-67-5
- Luteic acid
- UNII-B54CJS6VNV
- SCHEMBL13637035
- 3,4,8,9,10-Pentahydroxy-6-oxo-6H-dibenzo[b,d]pyran-1-carboxylic acid
- 6H-Dibenzo(b,d)pyran-1-carboxylic acid, 3,4,8,9,10-pentahydroxy-6-oxo-
- B54CJS6VNV
- Luteolic acid
- 3,4,8,9,10-Pentahydroxy-6-oxo-6H-dibenzo(b,d)pyran-1-carboxylic acid
- Q15088017
- DTXSID90197216
-
- Inchi: 1S/C14H8O9/c15-5-2-4-7(11(19)9(5)17)8-3(13(20)21)1-6(16)10(18)12(8)23-14(4)22/h1-2,15-19H,(H,20,21)
- InChI Key: FLZGFQFYDGHWLR-UHFFFAOYSA-N
- SMILES: O1C(C2C=C(C(=C(C=2C2C(C(=O)O)=CC(=C(C1=2)O)O)O)O)O)=O
Computed Properties
- Exact Mass: 320.01674
- Monoisotopic Mass: 320.01683183g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 23
- Rotatable Bond Count: 1
- Complexity: 509
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 165Ų
Experimental Properties
- PSA: 164.75
3,4,8,9,10-pentahydroxy-6-oxo-6H-benzo[c]chromene-1-carboxylic acid Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
476-67-5 (3,4,8,9,10-pentahydroxy-6-oxo-6H-benzo[c]chromene-1-carboxylic acid) Related Products
- 26894-49-5(ALTERNARIOL MONOMETHYL ETHER)
- 1617-49-8([1]Benzopyrano[5,4,3-cde][1]benzopyran-5,10-dione,2-hydroxy-3,7,8-trimethoxy-)
- 2239-88-5(3,3'-Di-O-methylellagic acid)
- 314041-08-2(Ellagic acid hydrate)
- 23452-05-3(Alternariol 9-Monomethyl Ether)
- 1143-70-0(Urolithin A)
- 476-66-4(Ellagic acid)
- 641-38-3(Alternariol)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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